2-[(2E,6E)-8-hydroxy-3,7-dimethylocta-2,6-dienyl]benzene-1,4-diol

• Molecular Formula: C16H22O3
• Molecular Weight: 262.34 g/mol
• IUPAC Name: 2-[(2E,6E)-8-hydroxy-3,7-dimethylocta-2,6-dienyl]benzene-1,4-diol
• InChI: InChI=1S/C16H22O3/c1-12(4-3-5-13(2)11-17)6-7-14-10-15(18)8-9-16(14)19/h5-6,8-10,17-19H,3-4,7,11H2,1-2H3/b12-6+,13-5+
• InChI Key: JYTIGAMPVNDVKB-YKNDAMCPSA-N
• Isomeric SMILES: C/C(=C\CC1=C(C=CC(=C1)O)O)/CC/C=C(\C)/CO
• Canonical SMILES: CC(=CCC1=C(C=CC(=C1)O)O)CCC=C(C)CO

Description

2-[(2E,6E)-8-hydroxy-3,7-dimethylocta-2,6-dienyl]benzene-1,4-diol is a complex organic compound with the molecular formula C16H22O4. This compound is characterized by its unique structure, which includes a benzene ring substituted with hydroxyl groups and a hydroxy-dimethylocta-dienyl side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2E,6E)-8-hydroxy-3,7-dimethylocta-2,6-dienyl]benzene-1,4-diol typically involves multi-step organic reactions. One common method includes the Diels-Alder reaction followed by oxidation and reduction steps to introduce the hydroxyl groups and the side chain . The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale organic synthesis techniques. These methods are optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

2-[(2E,6E)-8-hydroxy-3,7-dimethylocta-2,6-dienyl]benzene-1,4-diol undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form quinones.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: Electrophilic substitution reactions can occur on the benzene ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions. The conditions often involve controlled temperatures and pH to ensure the desired reaction pathway .

Major Products

The major products formed from these reactions include quinones, dihydro derivatives, and various substituted benzene derivatives, depending on the specific